Cas no 84909-82-0 ( )

• Product name: &nbsp
• CAS No: 84909-82-0
• MF: C₁₃H₁₇NO₇
• MW: 299.276584386826
• CID: 989782
• PubChem ID: 54684839

  Chemical and Physical Properties

Names and Identifiers

• [3,4-dihydroxy-5-(4-hydroxy-2-oxopyridin-1-yl)oxolan-2-yl]methyl propanoate
• 2(1H)-Pyridinone, 4-hydroxy-1-[5-O-(1-oxopropyl)-.beta.-D-ribofuranosyl]-
• NSC-329944
• DTXSID20715745
• NSC329944
• 84909-82-0
• SCHEMBL6674624
• 4-Hydroxy-1-(5-O-propanoylpentofuranosyl)pyridin-2(1H)-one
•  

• Inchi： InChI=1S/C13H17NO7/c1-2-10(17)20-6-8-11(18)12(19)13(21-8)14-4-3-7(15)5-9(14)16/h3-5,8,11-13,15,18-19H,2,6H2,1H3
• InChI Key： LDGRMZBZTVVOOZ-UHFFFAOYSA-N
• SMILES： CCC(=O)OCC1C(C(C(O1)N2C=CC(=CC2=O)O)O)O

Computed Properties

• Exact Mass: 299.10050188g/mol
• Monoisotopic Mass: 299.10050188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų
• XLogP3: -1.3